4-[4-(allyloxy)benzoyl]-5-(3,4-dichlorophenyl)-3-hydroxy-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one

Specification

• Molecular Formula: C23H21Cl2NO5
• Molecular Weight: 462.3 g/mol
• IUPAC Name: (4E)-5-(3,4-dichlorophenyl)-4-[hydroxy-(4-prop-2-enoxyphenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione
• Standard InChI: InChI=1S/C23H21Cl2NO5/c1-3-11-31-16-7-4-14(5-8-16)21(27)19-20(15-6-9-17(24)18(25)13-15)26(10-12-30-2)23(29)22(19)28/h3-9,13,20,27H,1,10-12H2,2H3/b21-19+
• Standard InChI Key: CCNWVVSYNLLGQO-XUTLUUPISA-N
• Isomeric SMILES: COCCN1C(/C(=C(/C2=CC=C(C=C2)OCC=C)\O)/C(=O)C1=O)C3=CC(=C(C=C3)Cl)Cl
• Canonical SMILES: COCCN1C(C(=C(C2=CC=C(C=C2)OCC=C)O)C(=O)C1=O)C3=CC(=C(C=C3)Cl)Cl

Introduction

The compound 4-[4-(allyloxy)benzoyl]-5-(3,4-dichlorophenyl)-3-hydroxy-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one is a complex organic molecule belonging to the pyrrolone class. Pyrrolones are known for their diverse biological activities and potential therapeutic applications. This specific compound features an allyloxy group, a dichlorophenyl moiety, and a methoxyethyl substituent, which contribute to its unique chemical and biological properties.

Synthesis

The synthesis of such pyrrolone derivatives typically involves multi-step organic reactions. These processes often start with readily available precursors and involve transformations such as condensation, alkylation, or acylation reactions. The specific synthesis route for 4-[4-(allyloxy)benzoyl]-5-(3,4-dichlorophenyl)-3-hydroxy-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one would require detailed planning to ensure the correct incorporation of each functional group.

Biological Activity

While specific biological activity data for 4-[4-(allyloxy)benzoyl]-5-(3,4-dichlorophenyl)-3-hydroxy-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one may not be widely reported, compounds with similar structures often exhibit a range of biological activities, including antimicrobial, anticancer, and antifungal properties. The presence of multiple functional groups in this compound suggests potential for interaction with various biological targets, which could be explored through in vitro and in vivo studies.

Compound	Biological Activity
Similar Pyrrolones	Antimicrobial, Anticancer, Antifungal

Potential Applications

Given its structural features, 4-[4-(allyloxy)benzoyl]-5-(3,4-dichlorophenyl)-3-hydroxy-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one could be explored for therapeutic applications. Its ability to interact with multiple biological targets makes it a candidate for further research in drug development, particularly in areas where pyrrolones have shown promise, such as in the treatment of diseases involving inflammatory or proliferative processes.

Note:

Due to the lack of specific data on this compound in the provided search results, the information is based on general knowledge of pyrrolone derivatives and their potential applications. For detailed research findings, additional literature review or experimental studies would be necessary.